Cas no 866556-99-2 ((S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate)

• Product Name: (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate
• CAS No: 866556-99-2
• MF: C₁₂H₁₇F₃N₂O₉
• MW: 390.266594648361
• CID: 5085766
• PubChem ID: 169449472
• Update Time: 2025-05-24

(S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 866556-99-2
• (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate
• G63814

• Inchi： 1S/C10H16N2O7.C2HF3O2/c11-5(9(16)17)1-3-7(13)12-6(10(18)19)2-4-8(14)15;3-2(4,5)1(6)7/h5-6H,1-4,11H2,(H,12,13)(H,14,15)(H,16,17)(H,18,19);(H,6,7)/t5-,6-;/m0./s1
• InChI Key： TZVUSFCFAIVOEK-GEMLJDPKSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@@H](C(=O)O)(CCC(=O)O)NC(=O)CC[C@H](N)C(=O)O

Computed Properties

• Exact Mass: 390.08861461g/mol
• Monoisotopic Mass: 390.08861461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 452
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204Ų

Additional information on (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate

Introduction to (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate (CAS No. 866556-99-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate, with the CAS number 866556-99-2, has garnered significant attention due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

The molecular structure of (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate is characterized by its chiral center, which contributes to its enantiomeric purity and specificity. The presence of multiple functional groups, including amino and carboxylic acid moieties, enhances its reactivity and potential interactions with biological targets. These features make it an attractive candidate for further exploration in the field of synthetic chemistry and pharmacology.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while avoiding their limitations. The compound (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate fits well within this category, as it incorporates structural elements reminiscent of peptide sequences. Such peptidomimetics have shown considerable potential in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate is its ability to serve as a building block for more complex molecules. Researchers have leveraged its scaffold to design novel inhibitors targeting enzymes involved in inflammatory and metabolic disorders. For instance, studies have demonstrated its efficacy in inhibiting key enzymes such as caspase-1 and interleukin-1β converting enzyme (ICE), which are crucial in the regulation of inflammatory responses.

The trifluoroacetate salt form of this compound enhances its solubility and stability, making it more amenable for various biochemical applications. This improved solubility is particularly advantageous for in vitro studies, where precise control over concentrations is essential for obtaining reliable experimental outcomes. Additionally, the stability under different pH conditions allows for broader applications in drug formulation and delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate with high accuracy. Molecular docking studies have revealed that this compound interacts with specific pockets on target proteins, leading to conformational changes that modulate their activity. These insights have guided the optimization of lead compounds towards higher potency and selectivity.

The synthesis of (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate presents unique challenges due to its complex stereochemistry. However, recent innovations in asymmetric synthesis have made it more feasible to produce enantiomerically pure forms of this compound on a larger scale. These advancements have opened up new avenues for industrial-scale production, making it more accessible for preclinical and clinical investigations.

In the realm of drug discovery, the compound has been explored as a potential therapeutic agent for various diseases. Preliminary studies have shown promising results in models of neurodegenerative disorders, where it exhibits protective effects against neuronal damage. Furthermore, its ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system (CNS) diseases.

The role of peptidomimetics in addressing unmet medical needs cannot be overstated. The versatility of (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate as a scaffold for drug development underscores its significance in modern medicinal chemistry. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play a crucial role in shaping future therapeutic strategies.

In conclusion, (S)-2-((S)-4-Amino-4-carboxybutanamido)pentanedioic acid trifluoroacetate (CAS No. 866556-99-2) represents a fascinating example of how structural innovation can lead to novel therapeutic agents. Its unique properties make it a valuable tool for researchers investigating peptidomimetics and their applications in medicine. With ongoing research efforts aimed at optimizing its efficacy and safety profiles, this compound holds great promise for addressing various human health challenges.